Cas no 106145-70-4 (Acetamide, N-[(2b,3a,5a)-2-(propylthio)cholestan-3-yl]-)

• Product Name: Acetamide, N-[(2b,3a,5a)-2-(propylthio)cholestan-3-yl]-
• CAS No: 106145-70-4
• MF: C₃₂H₅₇NOS
• MW: 503.866088628769
• CID: 1172821
• Update Time: 2024-07-25

Acetamide, N-[(2b,3a,5a)-2-(propylthio)cholestan-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2b,3a,5a)-2-(propylthio)cholestan-3-yl]-
• Acetamide, N-[(2β,3α,5α)-2-(propylthio)cholestan-3-yl]- (9CI)

• Inchi： 1S/C32H57NOS/c1-8-18-35-30-20-32(7)24(19-29(30)33-23(5)34)12-13-25-27-15-14-26(22(4)11-9-10-21(2)3)31(27,6)17-16-28(25)32/h21-22,24-30H,8-20H2,1-7H3,(H,33,34)/t22-,24+,25+,26-,27+,28+,29+,30+,31-,32+/m1/s1
• InChI Key： CPLGWXCHKNJUGI-RADKTVEUSA-N
• SMILES： C(N[C@H]1C[C@@]2([H])[C@](C)(C[C@@H]1SCCC)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC2)(=O)C

Computed Properties

• Exact Mass: 503.41641

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 609.0±34.0 °C(Predicted)
• PSA: 29.1
• pka: 15.56±0.70(Predicted)